Cas no 17605-92-4 (5,6-Quinolinediol,8-amino-)

• Product Name: 5,6-Quinolinediol,8-amino-
• CAS No: 17605-92-4
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 162139
• PubChem ID: 135502413
• Update Time: 2025-04-19

5,6-Quinolinediol,8-amino- Chemical and Physical Properties

Names and Identifiers

• 5,6-Quinolinediol,8-amino-
• 5,6-dihydroxy-8-aminoquinoline
• 8-Amino-5,6-quinolinediol
• 8-amino-6-hydroxyquinolin-5(1H)-one
• 17605-92-4
• 8-Aminoquinoline-5,6-diol
• AKOS006272879
• 7505-74-0
• 8-amino-6-hydroxy-1H-quinolin-5-one
• SCHEMBL5640903
• CHEMBL1213
• DTXSID30938746

• Inchi： 1S/C9H8N2O2/c10-6-4-7(12)9(13)5-2-1-3-11-8(5)6/h1-4,12-13H,10H2
• InChI Key： VUYJUNNNRNSMEG-UHFFFAOYSA-N
• SMILES： OC1=C(C=C(C2C1=CC=CN=2)N)O

Computed Properties

• Exact Mass: 176.05864
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 79.4Ų

Experimental Properties

• PSA: 79.37